Cas no 914349-70-5 (2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-benzyl-2-phenylacetamide)

• Product Name: 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-benzyl-2-phenylacetamide
• CAS No: 914349-70-5
• MF: C₁₇H₁₆N₄OS₂
• MW: 356.465140342712
• CID: 3154703
• PubChem ID: 16484065
• Update Time: 2025-04-21

2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-benzyl-2-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-benzyl-2-phenylacetamide
• 914349-70-5
• AKOS022074210
• AKOS003402765
• 2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-N-benzyl-2-phenylacetamide
• I+/--[(5-Amino-1,3,4-thiadiazol-2-yl)thio]-N-(phenylmethyl)benzeneacetamide
• DTXSID001149190
• STK270285

• Inchi： 1S/C17H16N4OS2/c18-16-20-21-17(24-16)23-14(13-9-5-2-6-10-13)15(22)19-11-12-7-3-1-4-8-12/h1-10,14H,11H2,(H2,18,20)(H,19,22)
• InChI Key： ZCEGUJBUWOCAFF-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(N)S1)C(C(NCC1C=CC=CC=1)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 356.07655349Da
• Monoisotopic Mass: 356.07655349Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 134Ų